Cas no 694-55-3 (1-methyl-1,2,3,6-tetrahydropyridine)

1-methyl-1,2,3,6-tetrahydropyridine structure
694-55-3 structure
Product Name:1-methyl-1,2,3,6-tetrahydropyridine
CAS No:694-55-3
MF:C6H11N
MW:97.1582415103912
CID:862970
PubChem ID:69666
Update Time:2025-04-19

1-methyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1,2,3,6-tetrahydropyridine
    • 1-methyl-3,6-dihydro-2H-pyridine
    • 1-Methyl-1,2,3,6-tetrahydro-pyridin
    • 1-methyl-1,2,5,6-tetrahydropyridine
    • 1-Methyl-3-piperideine
    • N-methyl-1,2,3,6-tetrahydropyridine
    • N-Methyl-1,5,6-tetrahydropyridine
    • N-methyl-3,4-didehydropiperidine
    • Pyridine,1,2,3,6-tetrahydro-1-methyl
    • Pyridine,2,3,6-tetrahydro-1-methyl
    • 1-methyl-5,6-dihydro-2H-pyridine
    • Pyridine, 1,2,3,6-tetrahydro-1-methyl-
    • 694-55-3
    • NSC 66490
    • 996Q6WT35H
    • 1-methyl-1,2,3,6-tetrahydro-pyridine
    • DTXSID10219525
    • UNII-996Q6WT35H
    • 1,2,3,4-Tetrahydro-1-methylpyridine
    • NS00036855
    • AUFIRGPROMANKW-UHFFFAOYSA-N
    • 1-Methyl-1,2,3,6-tetrahydropyridine #
    • NSC130981
    • FT-0768839
    • NSC66490
    • NSC 130981
    • NSC-130981
    • Pyridine,2,3,6-tetrahydro-1-methyl-
    • AKOS030229106
    • NSC-66490
    • N-Methyl-1,2,5,6-tetrahydropyridine
    • InChI=1/C6H11N/c1-7-5-3-2-4-6-7/h2-3H,4-6H2,1H
    • EINECS 211-773-0
    • MDL: MFCD00066921
    • Inchi: 1S/C6H11N/c1-7-5-3-2-4-6-7/h2-3H,4-6H2,1H3
    • InChI Key: AUFIRGPROMANKW-UHFFFAOYSA-N
    • SMILES: N1(C)CC=CCC1

Computed Properties

  • Exact Mass: 97.08910
  • Monoisotopic Mass: 97.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 76.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • Color/Form: Gray white or light beige crystalline powder
  • Density: 0.877
  • Melting Point: 198-202 °C
  • Boiling Point: 138.039°C at 760 mmHg
  • Flash Point: 29.255°C
  • Refractive Index: 1.47
  • PSA: 3.24000
  • LogP: 0.81600
  • Solubility: Not determined

1-methyl-1,2,3,6-tetrahydropyridine Security Information

1-methyl-1,2,3,6-tetrahydropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-1,2,3,6-tetrahydropyridine Production Method

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